Cas no 17096-15-0 (1,1'-Thiobis(2-naphthol))

1,1'-Thiobis(2-naphthol) Properties

Names and Identifiers

• 1,1'-Thiobis(2-naphthol)
• 1,1'-Thiodi(2-naphthol)
• 2,2'-DIHYDROXY-1,1-THIODINAPHTHALENE
• 2,2'-dioxydinaphthylsulfide
• Bis(2-hydroxy-1-naphthyl) Sulfide
• bis-2-naphthol-1-sulphide
• 2-Naphthol,1,1'-thiodi- (6CI,7CI,8CI)
• 1,1'-Thiobis(b-naphthol)
• 1,1'-Thiodi-b-naphthol
• NSC 11877
• 1,1'-Thiobis(naphthalen-2-ol)
• Bis(2-hydroxy-1-naphthyl) Sulfide 1,1'-Thiodi(2-naphthol)
• Bis(2-hydroxy-1-naphthyl)sulfide
• 2-Naphthalenol, 1,1'-thiobis-
• 1,1'-Thiobis-(2-naphthol)
• 1,1'-Thiodi-.beta.-naphthol
• 1,1-Thiobis(.beta.-naphthol)
• 1,1'-Thiobis(.beta.-naphthol)
• 1-(2-hydroxynaphthylthio)naphthalen-2-ol
• 1-(2-hydroxynaphthalen-1-yl)sulfanylnaphthalen-2-ol
• 1,1'-thiodi-
• A-naphthol
• 1,1'-Thiodi-beta-naphthol
• 1,1-Thiobis(beta-naphthol)
• 2-Naphthol, 1,1'-thiodi-
• NSC11877
• BIS(2-HYDROXY-1-NAPHTHYL) SULFIDE
• Thiobis(2,2'-naphthol)
• CS-0324207
• T1004
• EINECS 241-166-6
• 2-Naphthol,1'-thiodi-
• 1-[(2-hydroxynaphthalen-1-yl)sulfanyl]naphthalen-2-ol
• 17096-15-0
• FT-0637496
• HGYMQZVPTMKXGI-UHFFFAOYSA-N
• NS00025608
• D92434
• KKA87692Y8
• 2-Naphthalenol,1'-thiobis-
• UNII-KKA87692Y8
• MFCD00046469
• 4,4-[hexane-1,6-diylbis[imino(1-hydroxy-2,1-ethanediyl)]]bispyrocatecholdihydrochloride
• 1,1'-thiodinaphthalen-2-ol
• 2,2'-Dihydroxy-1,1'-thiodinaphthalene
• 1,1'-Thiobis[2-naphthalenol]
• AKOS015904552
• DTXSID5066162
• NSC-11877
• 1,1/'-Thiobis(2-naphthol)
• AS-59834
• SCHEMBL753620
• 1,1'-Thiobis(beta-naphthol)
• DB-043848
• Bis(2-hydroxy-1-naphthyl) sulfide
• 1,1\\'-Thiobis(2-naphthol)
• DTXCID3035474
• 1,1'-THIODI(2-NAPHTHOL)
• 1,1'-THIOBIS(2-NAPHTHOL)
• +Expand

• MDL： MFCD00046469
• InChIKey： HGYMQZVPTMKXGI-UHFFFAOYSA-N
• Inchi： 1S/C20H14O2S/c21-17-11-9-13-5-1-3-7-15(13)19(17)23-20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12,21-22H
• SMILES： S(C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)O[H])C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)O[H]

Computed Properties

• Exact Mass: 318.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 318.071
• Heavy Atom Count: 23
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 65.8

Experimental Properties

• LogP: 5.55540
• PSA: 65.76000
• Refractive Index: 1.813
• Boiling Point: 525.2±35.0 °C at 760 mmHg
• Melting Point: 216.0 to 223.0 deg-C
• Flash Point: 254.5±24.7 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.41

1,1'-Thiobis(2-naphthol) Security Information

• Symbol: GHS07
• RTECS：PA6700000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16; S26; S36/37/39; S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R34
• Hazard Level：3
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2733 3/PG 2
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

1,1'-Thiobis(2-naphthol) Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons